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Compound of Interest

Compound Name: AF488 NHS ester

Cat. No.: B12304005

For Immediate Release

This technical guide provides an in-depth overview of the chemical and spectral properties of
Alexa Fluor™ 488 (AF488) NHS ester, a widely used amine-reactive fluorescent dye. Tailored
for researchers, scientists, and drug development professionals, this document details the
dye's molecular characteristics, reactivity, and practical applications in bioconjugation,
complete with experimental protocols and visual diagrams to facilitate understanding and
implementation in the laboratory.

Core Chemical and Physical Properties

AF488 NHS ester is a bright, photostable, and highly water-soluble green fluorescent dye.[1]
Its core structure is based on a sulfonated rhodamine, which contributes to its reduced
tendency for aggregation when conjugated to biomolecules.[2] The N-hydroxysuccinimidyl
(NHS) ester functional group makes it highly reactive towards primary amines, enabling
covalent labeling of proteins, antibodies, and other biomolecules.[3][4]

A notable point of clarification is the reported molecular weight of AF488 NHS ester.
Discrepancies in literature values often arise from the specific salt form of the compound. The
molecular weight is approximately 643.4 g/mol for the free acid form, while it can be higher
(around 732.74 g/mol or 833.93 g/mol ) for various salt forms (e.g., with counter-ions like
lithium or other cations).[5] For precise experimental calculations, it is crucial to refer to the
specific information provided by the supplier.
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Table 1: Chemical and Physical Properties of AF488 NHS Ester

Property Value Reference(s)
Molecular Formula C25H17N3013S2 (free acid)

Molecular Weight ~643.4 g/mol (free acid)

Appearance Solid red/orange

Solubility Good in Water, DMSO, DMF

N Store at -20°C, protected from
Storage Conditions ] ]
light and moisture

Spectral Characteristics

The excellent photophysical properties of AF488 make it a popular choice for various
fluorescence-based applications. It is optimally excited by the 488 nm argon-ion laser line.

Table 2: Spectral Properties of AF488 Conjugates

Property Value Reference(s)
Excitation Maximum (Aex) ~494-499 nm
Emission Maximum (Aem) ~517-520 nm

Molar Extinction Coefficient (g) ~73,000 cm—1M~1

Fluorescence Quantum Yield

(®)

~0.92

pH Insensitivity Range 4-10

Reactivity and Mechanism of Conjugation

The NHS ester of AF488 reacts efficiently with primary amino groups (-NH2), such as those on
the side chain of lysine residues and the N-terminus of proteins, to form a stable amide bond.
This reaction, a nucleophilic acyl substitution, proceeds optimally at a slightly alkaline pH of
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8.3-8.5. At this pH, the primary amines are deprotonated and thus more nucleophilic, facilitating
the attack on the electrophilic carbonyl carbon of the NHS ester. N-hydroxysuccinimide is
released as a byproduct.

Products

Reactants (N-Hydroxysuccinimide)

(Leaving Group)

AF488 NHS Ester Nucleophilic
Acyl Substitution

Primary Amine pH 8.3-8.5
(e.g., on Protein)

Click to download full resolution via product page

AF488-Protein Conjugate

(Stable Amide Bond)

Figure 1. Reaction of AF488 NHS ester with a primary amine.

Experimental Protocol: Antibody Labeling with
AF488 NHS Ester

This protocol provides a general procedure for the covalent labeling of an IgG antibody with
AF488 NHS ester.

Materials

» IgG antibody (in amine-free buffer, e.g., PBS)

AF488 NHS ester

Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

1 M Sodium bicarbonate buffer (pH 8.3)

Purification resin (e.g., Sephadex G-25) or desalting column
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e Phosphate-buffered saline (PBS), pH 7.2-7.4

1

Procedure

Antibody Preparation
- Buffer exchange to amine-free buffer
- Adjust concentration to 2-10 mg/mL

i

Dye Preparation
- Dissolve AF488 NHS ester in DMSO
to 10 mg/mL

i

Conjugation Reaction
- Adjust antibody solution pH to 8.3
- Add dye solution (10:1 molar ratio)
- Incubate for 1 hr at RT, protected from light

Purification
- Remove unreacted dye via
size-exclusion chromatography

Characterization
- Determine Degree of Labeling (DOL)
and protein concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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